Guajadial B

• Molecular Formula: C30H34O5
• Molecular Weight: 474.6 g/mol
• InChI: InChI=1S/C30H34O5/c1-19-11-12-23-24(20-9-6-5-7-10-20)25-27(34)21(17-31)26(33)22(18-32)28(25)35-30(23,4)15-8-14-29(2,3)16-13-19/h5-10,13-14,17-18,23-24,33-34H,11-12,15-16H2,1-4H3/b14-8+,19-13-/t23-,24-,30+/m1/s1
• InChIKey: SCJBVAONMYLOHE-HVJKKXGLSA-N

Procurement Guide: Guajadial B, a Potent Topoisomerase I Inhibitor Meroterpenoid from Psidium guajava

Guajadial B is a structurally unique meroterpenoid isolated from the leaves and fruits of *Psidium guajava* (guava) [1]. It belongs to a class of hybrid natural products characterized by a humulene-based sesquiterpene core fused with a diformylphloroglucinol moiety, and is typically isolated as a racemic mixture (±)-guajadial B [2]. The compound has been identified as a potent cytotoxic agent with a distinct mechanism of action as a catalytic inhibitor of topoisomerase I (Top1), making it a valuable tool compound for oncology and natural product research [1].

Natural product meroterpenoid probe from Psidium guajava

Top1 catalytic inhibitor study context

Cell-model cytotoxicity endpoint review

• [1] Qin, X.-J., Yu, Q., Yan, H., Khan, A., Feng, M.-Y., Li, P.-P., Hao, X.-J., Di, Y.-T., & Liu, H.-Y. (2017). Meroterpenoids with Antitumor Activities from Guava (Psidium guajava). Journal of Agricultural and Food Chemistry, 65(24), 4993-4999. View Source
• [2] Wang, G.-Q., Zhao, C., & Gao, K. (2012). Isolation and Biomimetic Synthesis of (±)-Guajadial B, a Novel Meroterpenoid from Psidium guajava. Organic Letters, 14(23), 5936-5939. View Source

Guajadial B: Why Closely Related Meroterpenoid Analogs Cannot Be Directly Substituted

The meroterpenoids of *Psidium guajava* exhibit a high degree of structural diversity, with subtle differences in their coupling patterns (e.g., humulene-based vs. caryophyllene-based cores) leading to substantial variations in potency and biological mechanism [1]. Guajadial B is distinguished by its specific humulene-derived scaffold, which is not shared by all in-class compounds [2]. Furthermore, while several meroterpenoids from guava show cytotoxic activity, only a specific subset, including Guajadial B, functions as a Top1 catalytic inhibitor capable of delaying Top1 poison-mediated DNA damage [1]. These critical differences in both chemical structure and biological mechanism underscore why Guajadial B cannot be interchangeably substituted with other guava meroterpenoids, such as Guajadial or Psidial A, without risking significant deviations in experimental outcomes.

Scaffold Humulene-based core may shift biological activity compared to caryophyllene-based analogs.

Mechanism Top1 catalytic inhibition is not shared by all guava meroterpenoids; only a subset exhibits this activity.

Potency Cytotoxicity profile may differ significantly among in-class meroterpenoid analogs.

• [1] Qin, X.-J., Yu, Q., Yan, H., Khan, A., Feng, M.-Y., Li, P.-P., Hao, X.-J., Di, Y.-T., & Liu, H.-Y. (2017). Meroterpenoids with Antitumor Activities from Guava (Psidium guajava). Journal of Agricultural and Food Chemistry, 65(24), 4993-4999. View Source
• [2] Wang, G.-Q., Zhao, C., & Gao, K. (2012). Isolation and Biomimetic Synthesis of (±)-Guajadial B, a Novel Meroterpenoid from Psidium guajava. Organic Letters, 14(23), 5936-5939. View Source

Quantitative Evidence Guide: Verifiable Differentiation of Guajadial B from Analogs

Superior Cytotoxic Potency: Guajadial B Exhibits Nanomolar IC50 Against A549 Lung Cancer Cells

In a direct head-to-head comparison of 16 meroterpenoids isolated from *P. guajava*, Guajadial B (compound 12) was identified as the most effective cytotoxic agent against the A549 human lung cancer cell line, with an IC50 of 150 nM [1]. This potency represents a significant improvement over other structurally related meroterpenoids in the same study, such as Guajadial C and Guajadial F, for which specific IC50 values against A549 were not highlighted as being as potent [1]. Furthermore, in a separate cross-study analysis, Guajadial B's 150 nM IC50 is 23.6-fold lower than that of guajavadial C, another meroterpenoid from a related study, which had an IC50 of 3.54 μM against the SMMC-7721 cell line [2]. This data firmly establishes Guajadial B's superior potency within its class.

A549 IC50

Head-to-head

150 nM

Reported cell-model response context

Ranked highest among 16 tested compounds; cross-study 23.6-fold difference.

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	150 nM
Comparator Or Baseline	Other meroterpenoids from *P. guajava* (e.g., psiguajavadial A, guajadial C) / Guajavadial C (IC50 = 3.54 μM)
Quantified Difference	Guajadial B is the most potent among 16 tested compounds in its study; 23.6-fold more potent than guajavadial C in a cross-study comparison.
Conditions	A549 human non-small cell lung cancer cell line

Why This Matters

For researchers focused on lung cancer or requiring a potent natural product lead, Guajadial B offers a demonstrably superior starting point for SAR studies compared to less potent in-class analogs.

• [1] Qin, X.-J., Yu, Q., Yan, H., Khan, A., Feng, M.-Y., Li, P.-P., Hao, X.-J., Di, Y.-T., & Liu, H.-Y. (2017). Meroterpenoids with Antitumor Activities from Guava (Psidium guajava). Journal of Agricultural and Food Chemistry, 65(24), 4993-4999. View Source
• [2] Qin, X.-J., Yan, H., Ni, W., Yu, M.-Y., Khan, A., Liu, H., Zhang, H.-X., He, L., Hao, X.-J., Di, Y.-T., & Liu, H.-Y. (2016). Cytotoxic Meroterpenoids with Rare Skeletons from Psidium guajava Cultivated in Temperate Zone. Scientific Reports, 6, 32748. View Source

Unique Mechanism of Action: Guajadial B is a Catalytic Topoisomerase I Inhibitor, Distinguishing It from Top1 Poisons

A biochemical Top1 assay revealed that Guajadial B acts as a Top1 catalytic inhibitor and is capable of delaying Top1 poison-mediated DNA damage, a mechanism shared by only a subset of the 16 tested meroterpenoids (specifically psiguajavadials A and B, guajadial B, C, and F) [1]. This mechanism is distinct from the more common class of Top1 poisons (e.g., camptothecin) that trap the Top1-DNA cleavage complex, often leading to different toxicity and resistance profiles. The identification of Guajadial B as a catalytic inhibitor provides a clear mechanistic differentiator from many other cytotoxic agents.

Top1 Inhibition

Mechanism context

Delays Top1 poison-mediated DNA damage

Supports Top1 catalytic inhibitor mechanism

Subset of 5/16 compounds with this activity.

Evidence Dimension	Mechanism of Action (Top1 Inhibition)
Target Compound Data	Top1 catalytic inhibitor; delays Top1 poison-mediated DNA damage
Comparator Or Baseline	Other meroterpenoids in the study (e.g., compounds 3-11, 13, 15) / Top1 poisons like camptothecin
Quantified Difference	Qualitative difference in mechanism; Guajadial B belongs to a subset of 5 out of 16 compounds with this specific inhibitory activity.
Conditions	Biochemical topoisomerase I (Top1) assay

Why This Matters

This unique mechanism allows researchers to probe Top1 biology with a tool that has a distinct mode of action from standard poisons, potentially circumventing certain resistance mechanisms or enabling novel combination strategies.

• [1] Qin, X.-J., Yu, Q., Yan, H., Khan, A., Feng, M.-Y., Li, P.-P., Hao, X.-J., Di, Y.-T., & Liu, H.-Y. (2017). Meroterpenoids with Antitumor Activities from Guava (Psidium guajava). Journal of Agricultural and Food Chemistry, 65(24), 4993-4999. View Source

Structural Uniqueness: Guajadial B's Humulene-Based Scaffold Distinguishes It from Other Guava Meroterpenoids

Guajadial B is an unusual humulene-based meroterpenoid, a structure that has been rigorously confirmed by NMR analysis and biomimetic synthesis [1]. This humulene core distinguishes it from other major classes of guava meroterpenoids, such as the caryophyllene-based psidials [2]. This fundamental difference in the terpene skeleton is a key determinant of its biological activity and differentiates it from compounds like Guajadial (a caryophyllene-based meroterpenoid), which lacks the humulene framework [3].

Scaffold Identity

Class-level

Humulene-based meroterpenoid

Structural identity context

Differentiates from caryophyllene-based analogs.

Evidence Dimension	Chemical Structure
Target Compound Data	Humulene-based meroterpenoid core
Comparator Or Baseline	Caryophyllene-based meroterpenoids (e.g., Guajadial, Psidial A)
Quantified Difference	Distinct terpene skeleton (humulene vs. caryophyllene)
Conditions	Structural elucidation by NMR and X-ray crystallography

Why This Matters

This structural uniqueness is the basis for Guajadial B's distinct biological profile. Procurement of Guajadial B ensures the acquisition of a specific chemotype for SAR studies, rather than a structurally ambiguous or less-defined analog.

• [1] Wang, G.-Q., Zhao, C., & Gao, K. (2012). Isolation and Biomimetic Synthesis of (±)-Guajadial B, a Novel Meroterpenoid from Psidium guajava. Organic Letters, 14(23), 5936-5939. View Source
• [2] Yang, X.-L., Hsieh, K.-L., & Liu, J.-K. (2007). Guajadial: An Unusual Meroterpenoid from Guava Leaves Psidium guajava. Organic Letters, 9(24), 5135-5138. View Source
• [3] Shao, M., Wang, Y., Liu, Z., Zhang, D.-M., Cao, H.-H., Jiang, R.-W., Fan, C.-L., Zhang, X.-Q., Chen, H.-R., Yao, X.-S., & Ye, W.-C. (2010). Psiguadials A and B, Two Novel Meroterpenoids with Unusual Skeletons from the Leaves of Psidium guajava. Organic Letters, 12(21), 5040-5043. View Source

Defined Research Applications: Where Guajadial B Provides a Verifiable Advantage

Structure-Activity Relationship (SAR) Studies of Top1 Catalytic Inhibitors

Guajadial B serves as a structurally defined, humulene-based meroterpenoid scaffold for exploring the SAR of Top1 catalytic inhibition. Its superior potency (IC50 = 150 nM) and confirmed mechanism of action provide a robust starting point for chemical modifications aimed at improving drug-like properties [1].

Investigating the Biology of Top1 Catalytic Inhibition in Cancer Cells

As a validated Top1 catalytic inhibitor, Guajadial B is a critical tool compound for investigating the cellular consequences of this specific mode of enzyme inhibition. It can be used to probe differences in DNA damage response, cell cycle arrest, and apoptosis induction compared to Top1 poisons like camptothecin [1].

Development of Novel Combination Therapies Targeting DNA Damage Response

Given its ability to delay Top1 poison-mediated DNA damage, Guajadial B is uniquely suited for research into novel combination therapies. It can be studied in conjunction with DNA-damaging agents (e.g., radiation, platinum drugs) or with inhibitors of DNA repair pathways (e.g., PARP inhibitors) to explore synthetic lethal interactions [1].

Pharmacognosy and Quality Control of Psidium guajava Extracts

Guajadial B can be utilized as a high-purity analytical standard for the identification, quantification, and standardization of *Psidium guajava* extracts in pharmacological research, ensuring batch-to-batch consistency in studies investigating the plant's traditional medicinal uses [2].

Application

Selection Property

Validation Focus

Top1 inhibitor SAR studies

Humulene scaffold identity

Catalytic inhibition assay validation

Top1 catalytic inhibition research

Mechanism-specific probe

DNA damage response endpoint review

DNA damage combination research

Top1 poison delay activity

Combination assay endpoint review

Psidium guajava extract standardization

Chemical reference standard

LC-MS/NMR identity confirmation

• [1] Qin, X.-J., Yu, Q., Yan, H., Khan, A., Feng, M.-Y., Li, P.-P., Hao, X.-J., Di, Y.-T., & Liu, H.-Y. (2017). Meroterpenoids with Antitumor Activities from Guava (Psidium guajava). Journal of Agricultural and Food Chemistry, 65(24), 4993-4999. View Source
• [2] Wang, G.-Q., Zhao, C., & Gao, K. (2012). Isolation and Biomimetic Synthesis of (±)-Guajadial B, a Novel Meroterpenoid from Psidium guajava. Organic Letters, 14(23), 5936-5939. View Source